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Compound of Interest

Compound Name: Dipyrrolidinylthiuram Disulfide-D16

Cat. No.: B15600018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipyrrolidinylthiuram Disulfide-D16 is the deuterated analogue of Lutiram, a dithiocarbamate

fungicide. The incorporation of sixteen deuterium atoms into the molecule makes it a valuable

tool for researchers, particularly in the field of analytical chemistry. Its primary application lies in

its use as an internal standard for the quantitative analysis of Lutiram and other related

dithiocarbamate pesticides in various matrices, leveraging techniques such as liquid

chromatography-mass spectrometry (LC-MS). The stable isotope labeling allows for precise

and accurate quantification by correcting for matrix effects and variations during sample

preparation and analysis.[1]

This guide provides a comprehensive overview of the available technical information for

Dipyrrolidinylthiuram Disulfide-D16, including its chemical and physical properties, a

detailed experimental protocol for its application as an internal standard, and a logical workflow

for its use in quantitative analysis. Due to the limited availability of specific experimental data

for the deuterated form, some information presented is based on its non-deuterated

counterpart, Lutiram (also known as Metiram), and related dithiocarbamate compounds.

Chemical and Physical Properties
The precise quantitative data for Dipyrrolidinylthiuram Disulfide-D16 is not extensively

published. However, based on supplier information and data for the non-deuterated analogue,
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the following information can be summarized.

Property Value Source

Molecular Formula C₁₀D₁₆N₂S₄ MedchemExpress[2]

Molecular Weight 308.61 g/mol MedchemExpress[2]

CAS Number Not available ChemBK[3]

Appearance Solid (predicted) -

Purity
>98% (typical for internal

standards)
General Knowledge

Isotopic Enrichment
>99 atom % D (typical for

internal standards)
General Knowledge

Solubility
Soluble in organic solvents

(e.g., acetonitrile, methanol)
Inferred from use in LC-MS

Storage Conditions
Store at -20°C for long-term

stability
General laboratory practice

Application in Quantitative Analysis: An
Experimental Protocol
The primary application of Dipyrrolidinylthiuram Disulfide-D16 is as an internal standard in

the quantitative analysis of dithiocarbamate pesticides in complex matrices such as food

products. The following is a detailed, representative experimental protocol for the analysis of

Lutiram in fruit and vegetable samples using LC-MS, with Dipyrrolidinylthiuram Disulfide-
D16 as the internal standard. This protocol is adapted from methodologies used for similar

analyses.[4][5]

Objective
To quantify the concentration of Lutiram in a given sample matrix using a reliable and accurate

LC-MS method with Dipyrrolidinylthiuram Disulfide-D16 as an internal standard.
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Materials and Reagents
Sample: Homogenized fruit or vegetable sample

Analytical Standard: Lutiram (high purity)

Internal Standard: Dipyrrolidinylthiuram Disulfide-D16

Extraction Solvent: Acetonitrile

Mobile Phase A: 10 mM Ammonium Hydroxide in Water

Mobile Phase B: Acetonitrile

LC Column: ZIC-pHILIC column (or equivalent hydrophilic interaction liquid chromatography

column)[4][5]

LC-MS System: A high-performance liquid chromatograph coupled to a triple quadrupole

mass spectrometer with an electrospray ionization (ESI) source.

Standard and Sample Preparation
Stock Solutions: Prepare stock solutions of Lutiram and Dipyrrolidinylthiuram Disulfide-
D16 in acetonitrile at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions of Lutiram by

serial dilution of the stock solution with acetonitrile to create a calibration curve (e.g., 1, 5,

10, 50, 100 ng/mL).

Internal Standard Spiking Solution: Prepare a working solution of Dipyrrolidinylthiuram
Disulfide-D16 at a fixed concentration (e.g., 50 ng/mL) in acetonitrile.

Sample Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add a known volume of the internal standard spiking solution (e.g., 100 µL of 50 ng/mL

Dipyrrolidinylthiuram Disulfide-D16).
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Add 10 mL of acetonitrile.

Vortex for 1 minute to ensure thorough mixing.

Centrifuge at 4000 rpm for 5 minutes.

Sample Cleanup (if necessary): The supernatant can be further cleaned up using a solid-

phase extraction (SPE) cartridge if the matrix is particularly complex.

Final Sample Preparation: Transfer the supernatant (or the eluate from SPE) into an

autosampler vial for LC-MS analysis.

LC-MS Analysis
LC Method:

Column: ZIC-pHILIC, 2.1 x 100 mm, 5 µm

Injection Volume: 5 µL

Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Mobile Phase Gradient: Isocratic elution with 85% acetonitrile and 15% 10 mM ammonium

hydroxide solution.[4][5]

MS Method:

Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

Multiple Reaction Monitoring (MRM) Transitions:

Lutiram: Monitor the transition of the precursor ion to a specific product ion (exact m/z

values to be determined by direct infusion of the standard).

Dipyrrolidinylthiuram Disulfide-D16: Monitor the transition of the deuterated

precursor ion to its corresponding product ion. The precursor ion will be 16 mass units

higher than that of Lutiram.
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Source Parameters: Optimize source parameters such as capillary voltage, source

temperature, and gas flows for maximum signal intensity.

Data Analysis
Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of

Lutiram to the peak area of Dipyrrolidinylthiuram Disulfide-D16 against the concentration

of the Lutiram working standards.

Quantification: Determine the concentration of Lutiram in the sample by calculating the peak

area ratio from the sample chromatogram and interpolating the concentration from the

calibration curve.

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the quantitative analysis of Lutiram

using Dipyrrolidinylthiuram Disulfide-D16 as an internal standard.
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Workflow for Quantitative Analysis

Sample and Standard Preparation

LC-MS Analysis
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Centrifuge

SPE Cleanup (Optional)

Final Sample for Analysis

Inject into LC-MS System

Chromatographic Separation
(HILIC)

Mass Spectrometric Detection
(MRM Mode)

Peak Integration for Analyte
and Internal Standard

Calculate Peak Area Ratio

Quantify Analyte Concentration

Generate Calibration Curve
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Caption: Logical workflow for the quantitative analysis of Lutiram.
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Mechanism of Action and Signaling Pathways
Specific signaling pathway involvement for Dipyrrolidinylthiuram Disulfide-D16 has not been

documented. However, the non-deuterated parent compound, Lutiram, belongs to the

dithiocarbamate class of fungicides. The general mechanism of action for dithiocarbamates

involves the inhibition of various enzymes, particularly those containing copper or other metal

ions, by chelating these ions. This disrupts essential metabolic processes in fungi. It is

important to note that due to this non-specific mode of action, dithiocarbamates can also affect

enzymes in other organisms, which is a consideration in toxicological assessments.

Conclusion
Dipyrrolidinylthiuram Disulfide-D16 is a crucial analytical tool for the accurate quantification

of the fungicide Lutiram. Its use as an internal standard in LC-MS methods significantly

improves the reliability of analytical data, which is essential for regulatory monitoring and food

safety assessment. While specific experimental data for the deuterated compound is scarce,

the established methodologies for related compounds provide a solid foundation for its

application. Further research to fully characterize the physical and chemical properties of

Dipyrrolidinylthiuram Disulfide-D16 would be beneficial for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 20100601000000010376 | ephy [ephy.anses.fr]

2. medchemexpress.com [medchemexpress.com]

3. Dipyrrolidinylthiuram Disulfide-d16 [chembk.com]

4. Selective determination of thiram residues in fruit and vegetables by hydrophilic interaction
LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15600018?utm_src=pdf-body
https://www.benchchem.com/product/b15600018?utm_src=pdf-body
https://www.benchchem.com/product/b15600018?utm_src=pdf-body
https://www.benchchem.com/product/b15600018?utm_src=pdf-custom-synthesis
https://ephy.anses.fr/ppp/lutiram
https://www.medchemexpress.com/dipyrrolidinylthiuram-disulfide-d16.html?locale=ko-KR
https://www.chembk.com/en/chem/Dipyrrolidinylthiuram%20Disulfide-d16
https://pubmed.ncbi.nlm.nih.gov/24070320/
https://pubmed.ncbi.nlm.nih.gov/24070320/
https://www.researchgate.net/publication/257133699_Selective_determination_of_thiram_residues_in_fruit_and_vegetables_by_hydrophilic_interaction_LC-MS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Dipyrrolidinylthiuram Disulfide-D16: An In-Depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600018#what-is-dipyrrolidinylthiuram-disulfide-
d16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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